Molybdenum monosiliside
Description
Molybdenum monosilicide, more accurately termed molybdenum disilicide (MoSi₂), is a refractory ceramic compound composed of molybdenum and silicon. It is characterized by its high melting point (~2030°C), excellent oxidation resistance at elevated temperatures, and metallic electrical conductivity . Its structure combines covalent and metallic bonding, resulting in a hybrid of ceramic and metal-like properties. MoSi₂ forms a protective silicon dioxide (SiO₂) passivation layer when exposed to high-temperature oxidizing environments, which prevents further degradation .
Properties
CAS No. |
12058-19-4 |
|---|---|
Molecular Formula |
C5H7MoSi |
Molecular Weight |
124 g/mol |
InChI |
InChI=1S/Mo.Si |
InChI Key |
PPCAUHCUZSVSNN-UHFFFAOYSA-N |
SMILES |
[Si]#[Mo] |
Canonical SMILES |
[Si]#[Mo] |
Appearance |
Solid powder |
Other CAS No. |
12058-19-4 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Molybdenum silicide |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- MoSi₂ Composites : Studies highlight MoSi₂’s compatibility with carbides (e.g., SiC) to improve fracture toughness and oxidation resistance .
- TaSi₂/MoSi₂ Hybrids : Research on TaSi₂-MoSi₂ thermal coatings demonstrates enhanced structural stability under cyclic heating, though long-term oxidative performance remains inferior to pure MoSi₂ .
- Synthesis Challenges : MoSi₂ production via mechanical alloying often yields impurities, necessitating advanced techniques like reactive sintering for high-purity applications .
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